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Compound of Interest

Compound Name: 2-Fluoro-3,5-dimethylpyridine

CAS No.: 111887-71-9

Cat. No.: B039586 Get Quote

Executive Summary & Chemical Context
2-Fluoro-3,5-dimethylpyridine is a specialized halogenated heterocyclic building block, often

employed as a scaffold in the synthesis of kinase inhibitors and agrochemicals.[1] Unlike

standard pyridine solvents, the presence of the fluorine atom at the C2 position combined with

the electron-donating methyl groups creates a unique disposal challenge.[1]

The Core Directive: You cannot treat this merely as "organic solvent waste."

Fluorine Content: Combustion generates Hydrogen Fluoride (HF), requiring incinerators with

specific scrubbing capabilities.[1]

Pyridine Basicity: It remains a base. Mixing with acid waste streams can cause dangerous

exothermic excursions.

Flammability: Structural analogs (3,5-Lutidine) have flash points around 47°C (116°F),

classifying this as a Class II Flammable Liquid.[1]

Chemical Profile & Hazard Assessment
Rationale: Understanding the physicochemical properties is the first step in self-validating

safety protocols.
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Property Value / Characteristic Operational Implication

Chemical Class Halogenated Heterocycle
MUST go to Halogenated

Waste stream.

Flammability
High (Est. Flash Point ~45-

50°C)

Ground all containers; store in

flammables cabinet.

Reactivity Basic (Pyridine Nitrogen)
INCOMPATIBLE with acids

and oxidizers.[2]

Combustion Byproducts HF, NOx, CO, CO2
Requires incineration with

caustic scrubbers.[1]

RCRA Status (USA)
Characteristic (D001, D002

potential)

Not explicitly P/U listed, but

treated as Hazardous.[1][3]

Expert Insight: While 2-Fluoro-3,5-dimethylpyridine may not have a specific U-list code, it

defaults to D001 (Ignitable) and potentially Toxic characteristics.[1] Always profile it as

Halogenated to prevent damage to standard catalytic oxidizers used for non-halogenated

waste.

Pre-Disposal Stabilization & Segregation
The most common accident vector with pyridines is improper segregation.[1]

The Segregation Logic
Do not mix this chemical with:

Acids (Mineral or Organic): Reaction with the pyridine nitrogen forms salts and heat.

Oxidizers (Peroxides, Nitric Acid): Risk of violent combustion.[1]
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Non-Halogenated Solvents: While chemically compatible, mixing fluorinated waste with non-

halogenated waste (like Acetone/Ethanol) significantly increases the disposal cost for your

facility, as the entire volume must now be treated as halogenated.[1]

Visualization: Waste Stream Decision Tree
This logic ensures compliance and cost-efficiency.

Waste: 2-Fluoro-3,5-dimethylpyridine

Is it mixed with other chemicals?

Are the other chemicals Halogenated?

Yes

STREAM: Halogenated Organic Waste
(High BTU Incineration)

No (Pure)Are the other chemicals Acidic?

No (e.g., mixed with Acetone)

Yes (e.g., mixed with DCM)

ACTION: Neutralize/Quench separately

Yes

No

After Neutralization

STREAM: Non-Halogenated Waste

Click to download full resolution via product page
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Caption: Decision logic for segregating fluorinated pyridine waste to ensure safety and cost

control.

Detailed Disposal Protocol (Step-by-Step)
Step 1: Container Selection

Primary Choice: High-Density Polyethylene (HDPE) jerricans or carboys. HDPE is resistant

to both the solvent properties and the basicity of the pyridine ring.

Secondary Choice: Amber glass (if volume is < 500mL).

Avoid: Metal cans (unless lined), as fluorinated impurities or hydrolysis products can corrode

standard steel over time.[1]

Step 2: Labeling (RCRA Compliance)
Every container must be labeled before the first drop of waste is added.

Content Description: "Waste 2-Fluoro-3,5-dimethylpyridine, [Other Solvents if mixed]"

Hazard Checkboxes:

Flammable[2][4]

Toxic[2]

Irritant[4]

Special Note: Write "CONTAINS FLUORINE" on the tag. This alerts the disposal vendor to

use the correct incineration chamber.

Step 3: Accumulation
Venting: Use a safety cap with a pressure-relief valve if available, especially if the waste was

part of a reaction mixture that might off-gas.

Secondary Containment: Store the waste container in a polyethylene tray capable of holding

110% of the container's volume.
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Grounding: If pouring more than 4L at a time, ground the container to prevent static

discharge, as the flash point is likely near ambient temperatures.[1]

Step 4: Hand-off
Transfer to your facility's EHS hazardous waste team. Ensure the manifest explicitly lists

"Halogenated Pyridine Derivative."

Emergency Contingencies: Spill Response
In the event of a spill outside a fume hood.

Visualization: Spill Response Workflow

Spill Detected Assess Volume & Location

Evacuate Area
(If > 100mL outside hood)High Risk

Don PPE:
Nitrile Gloves, Goggles,

Resp. Protection (if vapors high)

Manageable
Absorb:

Use Vermiculite or
Solvent Pillows

Collect Debris:
Double Bag in HDPE Label as Hazardous Waste

Click to download full resolution via product page

Caption: Immediate operational workflow for containing and cleaning fluorinated pyridine spills.

Cleanup Material Note: Do not use paper towels for large spills; they increase the surface area

for evaporation and flammability. Use inert absorbents like vermiculite or clay.
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Fisher Scientific.Safety Data Sheet: 2-Fluoropyridine.Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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